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Compound of Interest

Compound Name: Chloroform

Cat. No.: B151607 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling, storage, and troubleshooting of chloroform,

with a specific focus on preventing degradation and the formation of hazardous phosgene.

Frequently Asked Questions (FAQs)
Q1: What is the primary degradation pathway of chloroform and what are the products?

A1: The primary degradation pathway for chloroform is photo-oxidation. In the presence of

oxygen and light (especially UV), chloroform (CHCl₃) slowly oxidizes to form highly toxic

phosgene (COCl₂) gas and hydrochloric acid (HCl).[1][2] This reaction is the main reason for

the strict storage and handling requirements for chloroform.[1] Other potential degradation

products in the environment can include dichloromethane, formyl chloride, carbon monoxide,

carbon dioxide, and hydrogen chloride.[3]

Q2: What are the ideal storage conditions to minimize chloroform degradation?

A2: To minimize degradation, chloroform should be stored in a cool, dark, and well-ventilated

area, typically between 15°C and 25°C (59°F and 77°F).[4] It is crucial to store it in a tightly

sealed, opaque or amber-colored glass container to protect it from light and prevent the ingress

of air.[1][4][5]

Q3: Why is a stabilizer added to commercial chloroform?
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A3: A stabilizer is added to commercial chloroform to inhibit the formation of phosgene.[1]

Ethanol is a common stabilizer, typically added at concentrations of 0.6% to 1.0%.[1][6][7]

Ethanol scavenges any phosgene that may form by reacting with it to produce the relatively

harmless diethyl carbonate.[1][7][8] Amylene is another stabilizer used, but some evidence

suggests it may not be as effective as ethanol.[8][9][10]

Q4: How can I tell if my chloroform has degraded and potentially contains phosgene?

A4: Signs of chloroform degradation include a sharp, pungent, or acrid odor (different from the

sweet smell of pure chloroform), a yellowish tint, or cloudiness.[1] The presence of phosgene

can be confirmed using specific indicator strips.[1][10] Corrosion of the bottle cap may indicate

the formation of hydrochloric acid, another degradation product.[1]

Q5: What should I do if I suspect my chloroform contains phosgene?

A5: If you suspect the presence of phosgene, do not inhale the vapors and immediately move

the container to a well-ventilated fume hood.[1] Use phosgene indicator strips to test for its

presence. If phosgene is detected, the chloroform should be treated as hazardous waste and

disposed of according to your institution's safety protocols.[1] For removal of phosgene from

chloroform, a wash with a saturated aqueous sodium bicarbonate solution can be performed,

which neutralizes both phosgene and HCl.[8]
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Issue Possible Cause(s) Recommended Action(s)

Inconsistent experimental

results using an older bottle of

chloroform.

The chloroform may have

partially degraded, leading to

the presence of impurities such

as phosgene or HCl that can

interfere with reactions.[1][8]

Use a fresh, unopened bottle

of stabilized chloroform for

your experiments. It is good

practice to date chloroform

bottles upon receipt and

opening to track their age.[1]

Dispose of the old bottle as

hazardous waste.

A sharp, pungent odor is

detected upon opening a

chloroform container.

This may indicate the presence

of phosgene gas, a

degradation product.[1]

Immediate Action: Do not

inhale the vapors. Work in a

well-ventilated fume hood.[1]

Verification: Use phosgene

indicator strips to test for its

presence.[1][10] Resolution: If

phosgene is present, the

chloroform should be disposed

of as hazardous waste

according to your institution's

safety protocols.[1]

Alternatively, the chloroform

can be purified by washing

with a sodium bicarbonate

solution to remove phosgene

and HCl.[8]

The chloroform appears cloudy

or has a yellowish tint.

This could be a sign of

degradation and the presence

of impurities or water.[1]

Do not use the chloroform for

experiments where purity is

critical. Consider repurifying

the chloroform by distillation if

appropriate for your application

and you have the necessary

safety equipment. Otherwise,

dispose of it as hazardous

waste.[1]
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The cap of the chloroform

bottle is difficult to remove or

appears corroded.

This could be due to the

formation of hydrochloric acid

(HCl) as a degradation

byproduct, which can corrode

the cap and liner.[1]

Handle with extreme care in a

fume hood, wearing

appropriate personal protective

equipment (PPE), including

gloves and safety goggles. If

the bottle cannot be opened

safely, consult with your

institution's environmental

health and safety department

for guidance on disposal.

Unusual darkening of an

aqueous phase during DNA

extraction with chloroform.

This may be an indication of

the presence of phosgene,

which can react with

components in the extraction

mixture.[10]

Immediately cease using the

suspect chloroform. Test the

chloroform for the presence of

phosgene. Use a new, tested

bottle of chloroform for

subsequent extractions.

Experimental Protocols
Protocol 1: Qualitative Test for Phosgene in Chloroform
Objective: To qualitatively detect the presence of phosgene in a sample of chloroform using

indicator paper.

Materials:

Filter paper

5% (w/v) diphenylamine in ethanol

5% (w/v) dimethylaminobenzaldehyde in ethanol

Suspected chloroform sample

Fume hood

Appropriate PPE (gloves, safety goggles, lab coat)
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Procedure:

Prepare the indicator strips: In a fume hood, dip strips of filter paper into a solution

containing 5% diphenylamine and 5% dimethylaminobenzaldehyde in ethanol.[10][11]

Dry the strips: Allow the strips to dry completely in the fume hood. The dried strips should be

a very light yellow.[11]

Test for phosgene: Carefully open the container of suspected chloroform inside the fume

hood. Hold a prepared indicator strip in the vapor above the liquid, without touching the liquid

itself.

Observe color change: In the presence of phosgene vapor, the indicator strip will turn yellow

or orange.[8][10][11]

Interpretation: A distinct color change to yellow or orange indicates the presence of phosgene,

and the chloroform should be handled as hazardous.

Protocol 2: Purification of Chloroform to Remove
Phosgene and HCl
Objective: To remove phosgene and hydrochloric acid from a chloroform sample.

Materials:

Phosgene-contaminated chloroform

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Separatory funnel

Anhydrous calcium chloride (CaCl₂) or magnesium sulfate (MgSO₄)

Distillation apparatus (if high purity is required)

Fume hood

Appropriate PPE
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Procedure:

Washing: In a fume hood, place the contaminated chloroform in a separatory funnel. Add an

equal volume of saturated sodium bicarbonate solution.[8]

Mixing: Stopper the funnel and shake vigorously for 2 minutes, periodically venting to release

any pressure buildup.

Separation: Allow the layers to separate completely. The lower layer is the chloroform.

Draining: Drain the lower chloroform layer into a clean, dry flask. Discard the upper

aqueous layer as hazardous waste.

Drying: Add a small amount of anhydrous calcium chloride or magnesium sulfate to the

chloroform to remove any residual water. Swirl gently and allow it to stand for at least one

hour.

Decanting or Filtering: Carefully decant or filter the dried chloroform into a clean, dry, amber

glass bottle.

(Optional) Distillation: For applications requiring high purity, the chloroform can be distilled.

This should only be performed by experienced personnel with appropriate equipment and

safety precautions.

Stabilization and Storage: Add a small amount of ethanol (0.6-1.0%) as a stabilizer.[1][6]

Store the purified and stabilized chloroform in a tightly sealed, amber glass bottle in a cool,

dark place.
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Caption: Chloroform degradation to phosgene and its neutralization by ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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